Cas no 1784872-19-0 (2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid)

• Product Name: 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid
• CAS No: 1784872-19-0
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5916000
• PubChem ID: 84796227
• Update Time: 2025-06-08

2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{3-[(dimethylamino)methyl]phenyl}cyclopropyl)acetic acid
• 1784872-19-0
• EN300-1778930
• 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid

• Inchi： 1S/C14H19NO2/c1-15(2)10-11-4-3-5-12(8-11)14(6-7-14)9-13(16)17/h3-5,8H,6-7,9-10H2,1-2H3,(H,16,17)
• InChI Key： LSFORGSJOAAJOD-UHFFFAOYSA-N
• SMILES： OC(CC1(C2C=CC=C(CN(C)C)C=2)CC1)=O

Computed Properties

• Exact Mass: 233.141578849g/mol
• Monoisotopic Mass: 233.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5Ų

Additional information on 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid

Introduction to 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid (CAS No. 1784872-19-0)

2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid (CAS No. 1784872-19-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as DMAMPCA, is characterized by its unique structural features and potential therapeutic applications. The molecule consists of a cyclopropyl ring attached to an acetic acid moiety, with a substituted phenyl group bearing a dimethylamino methyl functional group. This intricate structure endows the compound with a range of biological activities, making it a subject of extensive study.

The chemical structure of 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid is particularly noteworthy for its cyclopropyl ring, which is known for its high reactivity and strain energy. The presence of the dimethylamino methyl group on the phenyl ring further enhances the compound's ability to interact with various biological targets, including enzymes and receptors. This combination of structural elements makes DMAMPCA a promising candidate for drug development.

Recent studies have explored the pharmacological properties of 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid in detail. One notable area of research has been its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that DMAMPCA exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound could be developed into a new class of anti-inflammatory drugs, offering an alternative to existing treatments with fewer side effects.

In addition to its anti-inflammatory properties, 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid has shown promise in the treatment of neurodegenerative diseases. Research has indicated that the compound can modulate the activity of certain enzymes involved in neurodegeneration, such as acetylcholinesterase (AChE). By inhibiting AChE, DMAMPCA may help to increase acetylcholine levels in the brain, which is beneficial for patients with conditions like Alzheimer's disease. Preclinical studies have reported improved cognitive function and reduced neuronal damage in animal models treated with this compound.

The synthesis of 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid has also been a focus of recent research. Several synthetic routes have been developed to produce this compound efficiently and cost-effectively. One common approach involves the coupling of a substituted phenylboronic acid with a cyclopropyl carboxylic acid derivative, followed by subsequent functional group modifications to introduce the dimethylamino methyl group. These synthetic methods have been optimized to ensure high yields and purity, making large-scale production feasible.

The safety profile of 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid has been evaluated through extensive toxicological studies. Results from these studies indicate that the compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects in animal models. However, further clinical trials are necessary to confirm its safety and efficacy in human subjects.

In conclusion, 2-(1-{3-[(Dimethylamino)methyl]phenyl}cyclopropyl)acetic acid (CAS No. 1784872-19-0) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and pharmacological properties make it an attractive candidate for further development in various medical applications, including anti-inflammatory and neuroprotective treatments. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, highlighting its significance in modern medicinal chemistry.